Cas no 946228-94-0 (4-oxo-8-phenyl-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide)

• Product Name: 4-oxo-8-phenyl-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• CAS No: 946228-94-0
• MF: C₁₅H₁₇N₅O₂
• MW: 299.327782392502
• CID: 6252086
• PubChem ID: 16861075
• Update Time: 2025-10-28

4-oxo-8-phenyl-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-8-phenyl-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• 4-oxo-8-phenyl-N-propyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• 946228-94-0
• AKOS024650940
• F2482-0003
• 4-oxo-8-phenyl-N-propyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• Inchi： 1S/C15H17N5O2/c1-2-8-16-13(21)12-14(22)20-10-9-19(15(20)18-17-12)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,16,21)
• InChI Key： LKHLDCKKWBHLNI-UHFFFAOYSA-N
• SMILES： O=C1C(C(NCCC)=O)=NN=C2N1CCN2C1C=CC=CC=1

Computed Properties

• Exact Mass: 299.13822480g/mol
• Monoisotopic Mass: 299.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-oxo-8-phenyl-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide

Comprehensive Analysis of 4-oxo-8-phenyl-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946228-94-0)

The compound 4-oxo-8-phenyl-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946228-94-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring an imidazo[2,1-c][1,2,4]triazine core substituted with a phenyl group at the 8-position and a propylcarboxamide moiety at the 3-position. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent trends in scientific literature highlight growing interest in imidazo[2,1-c][1,2,4]triazine derivatives, with researchers exploring their potential as kinase inhibitors or modulators of enzymatic activity. The 4-oxo-8-phenyl-N-propyl variant stands out due to its balanced lipophilicity and hydrogen-bonding capacity, properties that are crucial for bioavailability in medicinal chemistry. Computational studies suggest this compound may exhibit favorable binding affinities to certain biological targets, though empirical validation remains ongoing.

From a synthetic chemistry perspective, the preparation of CAS 946228-94-0 typically involves multi-step organic transformations, often starting from phenyl-substituted precursors. Key reactions may include cyclocondensation to form the triazine ring, followed by selective N-propylation at the carboxamide position. Purification challenges are frequently reported due to the compound's intermediate polarity, with techniques like preparative HPLC proving effective for isolation. These synthetic considerations are particularly relevant given current industry demands for scalable, cost-effective production methods.

The physicochemical properties of 4-oxo-8-phenyl-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide have been characterized through various analytical techniques. Spectroscopic data (including ¹H NMR, ¹³C NMR, and HRMS) confirm the proposed structure, while thermal analysis reveals stability up to approximately 200°C. Solubility studies indicate moderate dissolution in polar aprotic solvents like DMSO, with limited aqueous solubility - a characteristic that has prompted formulation research for potential therapeutic applications.

In the context of current pharmacological research, this compound's triazine-carboxamide scaffold bears structural resemblance to several clinically validated pharmacophores. Database mining shows increasing patent activity around similar structures, particularly in areas like inflammation modulation and metabolic disorder treatment. While specific mechanism-of-action data for CAS 946228-94-0 remains proprietary in many cases, published structure-activity relationship (SAR) studies suggest that the phenyl and propyl groups play critical roles in target engagement.

Quality control protocols for 4-oxo-8-phenyl-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide typically employ reversed-phase HPLC with UV detection, where the compound shows characteristic absorption around 270-290 nm. Residual solvent analysis by GC and elemental analysis are standard complementary techniques. These analytical methods address growing regulatory requirements for impurity profiling in pharmaceutical intermediates.

Emerging applications in materials science have also been explored for this class of compounds. The conjugated system in the imidazo[2,1-c][1,2,4]triazine core exhibits interesting photophysical properties, with preliminary studies suggesting potential in organic electronic materials. Researchers are particularly interested in how the phenyl and propyl substituents influence charge transport characteristics in thin-film configurations.

From a safety perspective, standard handling procedures for CAS 946228-94-0 recommend standard laboratory precautions including protective gloves and eye protection. While comprehensive toxicological data remains limited in public literature, structural analogs generally show low acute toxicity profiles. Proper storage conditions typically involve protection from moisture at ambient temperature, with stability studies indicating no significant degradation under these conditions for at least 12 months.

The commercial availability of 4-oxo-8-phenyl-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide has increased in recent years, with multiple specialty chemical suppliers offering the compound in research quantities. Pricing trends reflect growing demand, particularly from pharmaceutical development organizations. Current Good Manufacturing Practice (cGMP) versions are becoming available to meet preclinical development requirements.

Future research directions for this compound are likely to focus on three main areas: (1) expansion of its medicinal chemistry applications through targeted derivatization, (2) exploration of its photochemical properties for materials applications, and (3) development of more efficient synthetic routes. The compound's versatility makes it a valuable building block in these diverse fields, and its relatively novel structure ensures continued academic and industrial interest.